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Compound of Interest

Compound Name: Canadensolide

Cat. No.: B1215938

Despite a comprehensive review of scientific literature, no public data on the preliminary
cytotoxicity of Canadensolide, an antifungal metabolite produced by the fungus Penicillium
canadense, could be identified. While the compound was first described in 1968, subsequent
studies detailing its cytotoxic effects against cell lines appear to be unavailable in published
scientific databases.

Initial searches for "Canadensolide" yielded information confirming its identity and origin.
However, targeted searches for cytotoxicity data, including IC50 values, experimental
protocols, and associated signaling pathways, did not return any specific results for this
compound. Further investigation into studies that have cited the original 1968 publication by
N.J. McCorkindale and colleagues also failed to uncover any follow-up research on its cytotoxic
or anticancer properties.

The genus Penicillium is a well-documented source of a diverse array of secondary metabolites
with significant biological activities, including numerous compounds that exhibit potent
cytotoxicity against various cancer cell lines. Extensive research has been conducted on the
cytotoxic and anticancer properties of various molecules isolated from different Penicillium
species. However, Canadensolide itself does not appear to have been a subject of such
investigations based on the available literature.

Therefore, it is not possible to provide the requested in-depth technical guide, including data
tables, experimental protocols, and signaling pathway diagrams, specifically for the preliminary
cytotoxicity of Canadensolide.
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For researchers and drug development professionals interested in the cytotoxic potential of
metabolites from Penicillium species, a wealth of information is available for other compounds
isolated from this fungal genus. Should an analysis of related compounds be of interest, a
separate report can be compiled based on publicly accessible data.

 To cite this document: BenchChem. [No Publicly Available Cytotoxicity Data for
Canadensolide Identified]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215938#preliminary-cytotoxicity-data-for-
canadensolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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